Cas no 6704-71-8 (Nsc267716)

• Product Name: Nsc267716
• CAS No: 6704-71-8
• MF: C₂₁H₃₃NO
• MW: 315.492826223373
• CID: 965276
• PubChem ID: 320373
• Update Time: 2025-04-19

Nsc267716 Chemical and Physical Properties

Names and Identifiers

• Nsc267716
• 23-Norconanin-5-en-3β-ol
• N-Desmethyl-conan-5-en-3β-ol
• 6704-71-8
• NORLATIFOLINE
• NSC-267716
• DTXSID20313220

• Inchi： 1S/C21H33NO/c1-13-17-5-6-19-16-4-3-14-11-15(23)7-9-20(14,2)18(16)8-10-21(17,19)12-22-13/h3,13,15-19,22-23H,4-12H2,1-2H3
• InChI Key： MOAYKFXEWMVJAN-UHFFFAOYSA-N
• SMILES： OC1CCC2(C)C(C1)=CCC1C2CCC23CNC(C)C2CCC31

Computed Properties

• Exact Mass: 315.25639
• Monoisotopic Mass: 315.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 3-hydroxysteroids